Cas no 39139-57-6 (4-[(naphthalen-1-yl)methyl]piperazin-1-amine)

• Product Name: 4-[(naphthalen-1-yl)methyl]piperazin-1-amine
• CAS No: 39139-57-6
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• CID: 2950886
• PubChem ID: 773711
• Update Time: 2025-07-18

4-[(naphthalen-1-yl)methyl]piperazin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(萘-1-基甲基)哌嗪-1-胺
• 4-(naphthalen-1-ylmethyl)piperazin-1-amine
• starbld0017181
• Oprea1_458889
• Oprea1_577905
• HMS1585L07
• 4-(1-naphthylmethyl)-1-piperazinamine
• 4-Naphthalen-1-ylmethylpiperazin-1-ylamine
• 4-[(naphthalen-1-yl)methyl]piperazin-1-amine
• SCHEMBL10701626
• AKOS000268664
• CS-0270338
• AB00098112-01
• EN300-110739
• G41566
• 39139-57-6
• AF-399/37285065

• Inchi： 1S/C15H19N3/c16-18-10-8-17(9-11-18)12-14-6-3-5-13-4-1-2-7-15(13)14/h1-7H,8-12,16H2
• InChI Key： QNPZOBQZIDXWQJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC3C=CC=CC2=3)CCN(CC1)N

Computed Properties

• Exact Mass: 241.157897619g/mol
• Monoisotopic Mass: 241.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-[(naphthalen-1-yl)methyl]piperazin-1-amine

Introduction to 4-[(naphthalen-1-yl)methyl]piperazin-1-amine (CAS No. 39139-57-6)

4-[(naphthalen-1-yl[methyl]piperazin-1-amine] is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 39139-57-6, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular structure of this compound incorporates a naphthalene moiety linked to a piperazine ring, which is a common pharmacophore in many bioactive molecules.

The piperazine moiety is particularly noteworthy for its role in enhancing the solubility and bioavailability of pharmaceutical agents. Its presence in 4-[naphthalen-1-yl[methyl]piperazin-1-amine] suggests that this compound may exhibit favorable pharmacokinetic profiles, making it a promising candidate for further investigation. Additionally, the naphthalen-1-yl group contributes to the compound's hydrophobicity, which can influence its interaction with biological targets.

In recent years, there has been growing interest in the development of novel piperazine derivatives for their potential therapeutic effects. Research has shown that piperazine-based compounds can modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. The specific combination of naphthalen-1-yl and piperazine in 4-[naphthalen-1-yl[methyl]piperazin-1-amine] positions it as a versatile scaffold for designing new drugs targeting neurological and cardiovascular disorders.

One of the most exciting aspects of 4-[naphthalen-1-yl[methyl]piperazin-1-amine] is its potential role in the treatment of neurological conditions. Studies have indicated that piperazine derivatives can interact with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and movement. The incorporation of the naphthalen-1-yl group may enhance binding affinity and selectivity, leading to more effective therapeutic outcomes.

The compound's structural features also make it an attractive candidate for further chemical modifications. Researchers can explore various synthetic strategies to optimize its pharmacological properties. For instance, introducing additional functional groups or altering the substitution patterns on the piperazine ring could lead to novel derivatives with enhanced efficacy or reduced side effects.

Moreover, the use of computational modeling techniques has been instrumental in understanding the interactions between 4-[naphthalen-1-yl[methyl]piperazin-1-amine] and biological targets. Molecular dynamics simulations and virtual screening have enabled scientists to predict binding affinities and identify potential drug candidates more efficiently. These advancements have significantly accelerated the drug discovery process and have opened new avenues for therapeutic development.

In conclusion, 4-[naphthalen-1-yl[methyl]piperazin-1-amine (CAS No. 39139-57-6) represents a promising compound in pharmaceutical research. Its unique structural features and potential therapeutic applications make it a valuable asset in the quest for novel treatments for neurological and cardiovascular disorders. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in future drug development efforts.